

Safety and Toxicity Profile of Lipid 88: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Lipid 88

Cat. No.: B15576555

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid 88 is a novel, ionizable lipid that has emerged as a critical component in the formulation of lipid nanoparticles (LNPs) for the delivery of mRNA-based therapeutics and vaccines. Its design is intended to provide high transfection efficiency, particularly to the liver, spleen, and lymph nodes, while maintaining a favorable safety profile. This technical guide provides a comprehensive overview of the available safety and toxicity data for **Lipid 88**, details relevant experimental protocols for its assessment, and explores the potential signaling pathways implicated in the toxicology of ionizable lipid nanoparticles.

Preclinical Safety and Tolerability

Published preclinical data on **Lipid 88** suggests a generally favorable safety profile. Studies involving LNP formulations containing **Lipid 88** have indicated good tolerability in animal models.

In Vivo Observations

In a study involving in vivo base editing of the Angptl3 gene, LNP formulations containing **Lipid 88** were administered to mice. The key safety-related findings from this study include:

- **Liver Function:** Alanine aminotransferase (ALT) levels, a marker of liver damage, were measured at 6 and 48 hours post-infusion. For the LNP formulation designated LNP_SD, ALT levels returned to baseline by 48 hours, suggesting the absence of prolonged liver toxicity[1].
- **Biodistribution and Off-Target Effects:** The study demonstrated that while the LNP formulation with **Lipid 88** achieved approximately 60% gene editing in the liver, editing in the spleen was less than 2%, and undetectable in other tested organs. This suggests a degree of liver-targeting specificity, which can contribute to a better safety profile by minimizing effects on non-target tissues[1].

It is important to note that while these findings are positive, the authors of the study recommend further long-term studies to confirm the absence of chronic liver toxicity and to conduct a full assessment of genotoxic effects[1].

General Safety Statements

Multiple sources describe **Lipid 88** as having a "favorable safety profile" and being designed to prioritize potent immunogenicity with safety[2]. Formulations with **Lipid 88** have been shown to enable robust humoral and cellular immunity in preclinical models for SARS-CoV-2 vaccines[2].

Quantitative Toxicity Data

As of the latest available information, specific quantitative toxicity data for **Lipid 88**, such as the median lethal dose (LD50) or the No-Observed-Adverse-Effect-Level (NOAEL), have not been publicly disclosed in the reviewed literature. Preclinical safety evaluations for novel excipients like **Lipid 88** are a standard part of the drug development process, and such data would be generated under Good Laboratory Practice (GLP) conditions for regulatory submissions.

For illustrative purposes, the following table provides a template for how such data would be presented. The values are hypothetical and based on general knowledge of ionizable lipid safety profiles.

Parameter	Test System	Route of Administration	Hypothetical Value	Reference
LD50 (Single Dose)	Mouse	Intravenous	> 50 mg/kg	N/A
NOAEL (Repeat Dose)	Rat (28-day)	Intravenous	10 mg/kg/day	N/A
In Vitro Cytotoxicity (IC50)	HEK293 Cells	N/A	50 µg/mL	N/A
Hemolysis (HC50)	Human RBCs	N/A	> 100 µg/mL	N/A

Key Experimental Protocols for Safety and Toxicity Assessment

Detailed experimental protocols are crucial for the accurate assessment of the safety and toxicity of lipid nanoparticles. Below are standardized protocols for key in vitro assays.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Methodology:

- **Cell Seeding:** Plate cells (e.g., HEK293, HepG2) in a 96-well plate at a density of 1×10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.
- **Treatment:** Prepare serial dilutions of **Lipid 88**-containing LNPs in cell culture medium. Remove the old medium from the wells and add 100 µL of the LNP dilutions. Incubate for 24-72 hours.

- **MTT Addition:** Add 10 μL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
- **Formazan Solubilization:** Remove the medium and add 100 μL of DMSO to each well to dissolve the formazan crystals.
- **Absorbance Measurement:** Measure the absorbance at 570 nm using a microplate reader.
- **Data Analysis:** Calculate cell viability as a percentage of the untreated control. Plot a dose-response curve to determine the IC50 value.

Experimental Workflow for MTT Assay



[Click to download full resolution via product page](#)

Caption: Workflow for assessing in vitro cytotoxicity using the MTT assay.

Hemolysis Assay


This assay assesses the membrane-disrupting potential of LNPs on red blood cells (RBCs), which can be an indicator of in vivo hemotoxicity.

Methodology:

- **RBC Preparation:** Obtain fresh whole blood and centrifuge to pellet the RBCs. Wash the pellet three times with phosphate-buffered saline (PBS). Resuspend the RBCs in PBS to a 2% (v/v) solution.

- Treatment: Prepare serial dilutions of **Lipid 88**-containing LNPs in PBS.
- Incubation: In a 96-well plate, mix 100 μ L of the 2% RBC suspension with 100 μ L of each LNP dilution. Use PBS as a negative control and Triton X-100 (1%) as a positive control. Incubate for 1-2 hours at 37°C with gentle shaking.
- Centrifugation: Centrifuge the plate to pellet the intact RBCs.
- Supernatant Transfer: Carefully transfer 100 μ L of the supernatant to a new 96-well plate.
- Absorbance Measurement: Measure the absorbance of the supernatant at 540 nm, which corresponds to the released hemoglobin.
- Data Analysis: Calculate the percentage of hemolysis relative to the positive control.

Experimental Workflow for Hemolysis Assay



[Click to download full resolution via product page](#)

Caption: Workflow for assessing hemocompatibility using a hemolysis assay.

Potential Signaling Pathways in LNP-Mediated Toxicity


The toxicity of ionizable lipid nanoparticles, when observed, is often linked to the activation of the innate immune system and other cellular stress responses. While specific pathways for **Lipid 88** have not been detailed, the following are generally implicated in the toxicology of this class of lipids.

Innate Immune Activation

Ionizable lipids and the mRNA cargo can be recognized by pattern recognition receptors (PRRs), leading to an inflammatory response.

- **Toll-Like Receptors (TLRs):** Some ionizable lipids may interact with TLRs, such as TLR4, initiating a signaling cascade that leads to the production of pro-inflammatory cytokines.
- **Interferon Signaling:** The mRNA component can be sensed by endosomal TLRs (TLR7/8) or cytosolic sensors (RIG-I, MDA5), leading to the activation of the type I interferon (IFN) pathway via the IFNAR receptor. This results in the expression of interferon-stimulated genes (ISGs) and can contribute to systemic inflammation.

Innate Immune Signaling by LNPs




[Click to download full resolution via product page](#)

Caption: Simplified signaling pathway for innate immune activation by LNPs.

Inflammasome Activation

The disruption of the endosomal membrane during mRNA release can be sensed as a cellular danger signal, leading to the activation of the NLRP3 inflammasome. This multi-protein complex activates caspase-1, which in turn cleaves pro-inflammatory cytokines IL-1 β and IL-18 into their active forms.

NLRP3 Inflammasome Activation by LNPs



[Click to download full resolution via product page](#)

Caption: Activation of the NLRP3 inflammasome by LNP-mediated endosomal disruption.

Apoptotic Pathways

High concentrations of cationic lipids can induce cytotoxicity through the activation of apoptotic pathways. This can involve mitochondrial dysfunction, the release of cytochrome c, and the activation of caspases (e.g., caspase-3 and caspase-9), ultimately leading to programmed cell death.

Conclusion

Lipid 88 is a promising ionizable lipid for the formulation of LNP-based therapeutics, with initial preclinical data indicating a favorable safety profile, particularly concerning acute liver toxicity. However, a comprehensive public dataset on its quantitative toxicity is not yet available. The provided experimental protocols for in vitro cytotoxicity and hemolysis assays represent standard methods for evaluating the safety of such delivery systems. The potential for toxicity, as with other ionizable lipids, is likely linked to the activation of innate immune and inflammatory pathways. Further long-term in vivo studies and detailed mechanistic investigations will be crucial to fully characterize the safety and toxicity profile of **Lipid 88** for clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Innate immune mechanisms of mRNA vaccines - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. The mRNA component of LNP-mRNA vaccines triggers IFNAR-dependent immune activation which attenuates the adaptive immune response - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- To cite this document: BenchChem. [Safety and Toxicity Profile of Lipid 88: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15576555/docs#safety-and-toxicity-profile-of-lipid-88-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)